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Compound of Interest

Compound Name: 2-Methylacetophenone

Cat. No.: B7766677

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of 2-Methylacetophenone (CAS No. 577-16-2). Adherence to these guidelines is
essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification

2-Methylacetophenone is classified as a combustible liquid that is harmful if inhaled or in
contact with skin.[1][2][3] It can cause skin and eye irritation.[4][5]
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Hazard .
o GHS Category Signal Word Hazard Statement
Classification

H227: Combustible

Flammable liquids Category 4 Warning o
liquid[1]
. ) H312: Harmful in
Acute toxicity, Dermal Category 4 Warning ] ]
contact with skin[2][3]
Acute toxicity, ] H332: Harmful if
] Category 4 Warning )
Inhalation inhaled[2][3]
o ] H315: Causes skin
Skin irritation Category 2 Warning L
irritation[4][5]
o ] H319: Causes serious
Eye irritation Category 2A Warning

eye irritation[4][5]

Specific target organ
o ] Category 3 ] H335: May cause
toxicity - single ) Warning ) o
(Respiratory system) respiratory irritation[4]
exposure

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Methylacetophenone to prevent
exposure.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC126161000&countryCode=US&language=en
https://www.echemi.com/sds/2-methylacetophenone-pid_Seven43740.html
https://chemical-label.com/en/ghs/print-clp/577-16-2/2-methylacetophenone
https://www.echemi.com/sds/2-methylacetophenone-pid_Seven43740.html
https://chemical-label.com/en/ghs/print-clp/577-16-2/2-methylacetophenone
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-5-methylacetophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-5-methylacetophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-5-methylacetophenone.pdf
https://www.benchchem.com/product/b7766677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Standard

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Conforming to EN166 (EU) or
NIOSH (US)[2]

Hand Protection

Wear appropriate protective
gloves. Nitrile rubber gloves

are a suitable option.[1][6][7]

Inspect gloves before use and
dispose of contaminated

gloves properly.[4]

Skin and Body Protection

Wear protective clothing, such
as a lab coat. In case of
significant exposure risk,
fire/flame resistant and
impervious clothing should be
worn.[1][2]

Ensure clothing covers as

much skin as possible.[8]

Respiratory Protection

Use only in a well-ventilated
area. If exposure limits are
exceeded or irritation is
experienced, use a full-face
respirator with an appropriate
filter (e.g., type ABEK
(EN14387)).[2]

Respirator use requires a
formal respiratory protection
program, including fit testing.

[8]

Handling and Storage Protocol

Proper handling and storage are crucial to maintain the chemical's stability and prevent

accidents.
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Procedure

Step-by-Step Guidance

Handling

1. Ensure adequate ventilation in the handling

area.[2] 2. Avoid breathing vapors or mist.[1][2]
3. Avoid contact with skin and eyes.[2] 4. Keep
away from heat, sparks, open flames, and hot

surfaces. No smoking.[1] 5. Use non-sparking

tools to prevent ignition.[2] 6. Wash hands

thoroughly after handling.

Storage

1. Store in a tightly closed container in a dry,
cool, and well-ventilated place.[1][2] 2. Keep
away from heat and sources of ignition.[1] 3.
Incompatible with strong oxidizing agents and

strong bases.[1]

Emergency Procedures

Immediate and appropriate response to emergencies can significantly mitigate harm.
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Emergency . . Fire-Fighting Accidental Release
. ] First-Aid Measures
Situation Measures Measures

Wash off immediately
with plenty of soap
and water while

Skin Contact removing all
contaminated clothing.
Get medical attention

if you feel unwell.[1]

Rinse immediately

with plenty of water,

also under the eyelids,
Eye Contact

for at least 15

minutes. Get medical

attention.[1][9]

Remove to fresh air. If
not breathing, give
artificial respiration.

Inhalation Call a POISON
CENTER or
doctor/physician if you
feel unwell.[1][9]

Clean mouth with
Ingestion water and get medical

attention.[1]

Use water spray,
carbon dioxide (CO2),
dry chemical, or
alcohol-resistant foam
Fire for extinction.[1] Wear
self-contained
breathing apparatus
(SCBA) and full

protective gear.[1]
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Spill or Leak

1. Remove all sources
of ignition.[1] 2.
Ensure adequate
ventilation.[5] 3.
Absorb with inert
material (e.g., sand,
silica gel, universal
binder).[1] 4. Collect
and place in a
suitable, closed
container for disposal.
[1] 5. Do not let the

product enter drains.

Disposal Plan

Dispose of 2-Methylacetophenone and its containers in accordance with all applicable local,

state, and federal regulations.

Waste Type

Disposal Guidance

Unused Product

Dispose of contents/container to an approved
waste disposal plant.[1] Do not mix with other

waste.

Contaminated Containers

Leave chemicals in original containers. Handle

uncleaned containers like the product itself.

Contaminated PPE

Dispose of contaminated gloves and other PPE
after use in accordance with applicable laws and

good laboratory practices.[4]

Workflow for Handling 2-Methylacetophenone
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Caption: Workflow for the safe handling of 2-Methylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
Methylacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7766677#personal-protective-equipment-for-
handling-2-methylacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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